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Compound of Interest

4-(tert-Butyl)benzylamine
Compound Name:
Hydrochloride

cat. No.: B1286093

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

4-(tert-Butyl)benzylamine hydrochloride (CAS No: 39895-55-1) is a versatile amine
derivative utilized as a key intermediate in the synthesis of various organic materials,
agrochemicals, and pharmaceuticals.[1] The presence of the tert-butyl group on the benzyl ring
enhances its stability and solubility in diverse chemical environments, making it a valuable
building block in medicinal chemistry and organic synthesis.[1] This document provides a
comprehensive overview of the core physical properties of 4-(tert-Butyl)benzylamine
hydrochloride, detailed experimental protocols for their determination, and logical workflows to
guide laboratory practices.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of 4-(tert-Butyl)benzylamine
hydrochloride are summarized below. For properties where data for the hydrochloride salt is
not readily available, information for the corresponding free base, 4-(tert-Butyl)benzylamine, is
provided for reference.

Data Presentation: Summary of Physical Properties
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Property

Value

Remarks Source(s)

CAS Number

39895-55-1

For Hydrochloride Salt  [1][2]

Molecular Formula

C11H17N-HCI

[1](2]

Molecular Weight

199.72 g/mol

[1](2]

Appearance

Likely a crystalline

solid

The free base is a
clear, colorless to pale
yellow liquid. Amine
: [31[41[5]
hydrochlorides are
typically crystalline

solids.

Melting Point

Data not available

Related compounds

such as N-(tert-
Butyl)benzylamine [6]
hydrochloride melt at
245-246 °C.

Boiling Point

235-236 °C

Data for the free base.
Hydrochloride salt is

expected to 41071
decompose at high

temperatures.

Solubility

Soluble in water and

alcohols

The tert-butyl group
enhances solubility.[1]
The free base is
poorly miscible with
water.[4] Synthesis
protocols show
dissolution in ethanol
and water.[8][9]

Storage Conditions

Store at 0-8°C

Recommended for

[1](2]

maintaining stability.

Experimental Protocols
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Detailed methodologies for determining key physical properties are crucial for reproducible
research and development. The following sections outline standard experimental protocols.

Protocol for Melting Point Determination (Capillary
Method)

The melting point is a critical indicator of purity for a solid compound.

Objective: To determine the temperature range over which the solid 4-(tert-Butyl)benzylamine
hydrochloride transitions to a liquid.

Apparatus:

e Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)
o Capillary tubes (sealed at one end)

e Spatula

e Mortar and pestle

Procedure:

o Sample Preparation: Ensure the 4-(tert-Butyl)benzylamine hydrochloride sample is
completely dry. If necessary, grind the crystalline solid into a fine powder using a mortar and
pestle.

o Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample,
forcing a small amount of the sample into the tube. Invert the tube and tap the sealed end
gently on a hard surface to pack the sample down. Repeat until a packed column of 2-3 mm
in height is achieved.

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

¢ Heating and Observation:

o Set the apparatus to heat at a rapid rate initially to approach the expected melting point.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1286093?utm_src=pdf-body
https://www.benchchem.com/product/b1286093?utm_src=pdf-body
https://www.benchchem.com/product/b1286093?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o When the temperature is within 15-20°C of the anticipated melting point, reduce the
heating rate to 1-2°C per minute to ensure thermal equilibrium.

o Carefully observe the sample through the magnifying lens.

o Data Recording:

o Record the temperature at which the first drop of liquid appears (the lower limit of the
melting range).

o Record the temperature at which the entire sample has completely melted into a clear
liquid (the upper limit of the melting range).

o A pure compound will exhibit a sharp melting range of 1-2°C.
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Workflow: Melting Point Determination
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Caption: Experimental workflow for melting point determination.

Protocol for Purification via Recrystallization
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Purification is essential to remove impurities from the synthesized hydrochloride salt. A
common method involves recrystallization from a suitable solvent system.

Objective: To purify crude 4-(tert-Butyl)benzylamine hydrochloride by dissolving it in a hot
solvent and allowing it to crystallize upon cooling.

Apparatus:

e Erlenmeyer flasks

e Hot plate with stirring capability
o Buchner funnel and filter flask
« Filter paper

e Glass stir rod

* Ice bath

Procedure:

» Solvent Selection: Choose a solvent or solvent pair in which the compound is highly soluble
at elevated temperatures but poorly soluble at low temperatures. Based on related
procedures, absolute ethanol or a mixture of ethanol and diethyl ether is a suitable choice.[8]

o Dissolution: Place the crude 4-(tert-Butyl)benzylamine hydrochloride in an Erlenmeyer
flask. Add a minimal amount of hot absolute ethanol and heat the mixture gently while stirring
until the solid completely dissolves.

e Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration by passing
the hot solution through a fluted filter paper into a pre-warmed flask.

o Crystallization:

o Allow the clear filtrate to cool slowly to room temperature. Crystal formation should begin
as the solution cools.
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o Once the flask has reached room temperature, place it in an ice bath to maximize crystal
yield.

« |solation of Crystals:
o Collect the purified crystals by vacuum filtration using a Buichner funnel.

o Wash the crystals with a small amount of ice-cold solvent (e.g., diethyl ether) to remove
any remaining soluble impurities.[8]

e Drying: Dry the crystals under vacuum to remove all residual solvent. The final product
should be a pure, crystalline solid.

Logical Relationships in Synthesis and Purification

The conversion of the free base to its hydrochloride salt is a fundamental acid-base reaction,
crucial for purification, handling, and formulation, as the salt form often exhibits greater stability
and aqueous solubility.
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Logical Process: From Free Base to Purified Salt
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(Protonation)
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Purification
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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